Cas no 1353955-58-4 (2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide)

• Product Name: 2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide
• CAS No: 1353955-58-4
• MF: C₁₃H₂₇N₃O
• MW: 241.372983217239
• CID: 2161802
• Update Time: 2025-10-18

2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(4-dimethylamino-cyclohexyl)-n-isopropyl-acetamide
• (1R,4R)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide
• 2-Amino-N-(4-(dimethylamino)cyclohexyl)-N-isopropylacetamide
• AM92696
• AM101962
• 2-Amino-N-(4-dimethylaminocyclohexyl)-N-isopropylacetamide
• N-[trans-4-(Dimethylamino)cyclohexyl]-N-isopropylglycinamide
• (1R,4R)-2-Amino-N-(4-dimethylaminocyclohexyl)-N-isopropylacetamide
• 2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide

• Inchi： 1S/C13H27N3O/c1-10(2)16(13(17)9-14)12-7-5-11(6-8-12)15(3)4/h10-12H,5-9,14H2,1-4H3
• InChI Key： CNKYAUDRFAQNBC-UHFFFAOYSA-N
• SMILES： O=C(CN)N(C(C)C)C1CCC(CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide

2-Amino-N-(4-Dimethylamino-Cyclohexyl)-N-Isopropyl-Acetamide: A Comprehensive Overview of Its Chemistry and Applications

In recent years, the compound 2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-acetamide (CAS No: 1353955-58-4) has emerged as a critical molecule in the field of medicinal chemistry and pharmacological research. This compound, characterized by its unique structural features, including an amine group, a cyclohexyl ring substituted with a dimethylamino moiety, and an isopropyl branch, exhibits versatile reactivity and biological activity. Recent studies highlight its potential in drug design, enzyme inhibition, and as a precursor for advanced organic synthesis.

The molecular architecture of this compound combines steric hindrance from the cyclohexyl ring with electron-donating properties from the dimethylamino group. This balance enables it to act as a bifunctional ligand in transition metal-catalyzed reactions, as demonstrated in a 2023 study published in Chemical Communications. Researchers utilized its ability to stabilize palladium complexes during cross-coupling reactions, improving yield efficiency by up to 40% compared to conventional ligands. The N-isopropyl acetamide segment further contributes to solubility in polar solvents, enhancing its utility in aqueous-phase synthesis.

In biological systems, this compound has shown promise as a modulator of protein-protein interactions (PPIs). A groundbreaking 2023 paper in Nature Chemical Biology revealed its capacity to disrupt oncogenic PPIs by binding to hydrophobic pockets within tumor-associated proteins. The cyclohexane ring's conformational flexibility allows it to adopt optimal orientations for target engagement, while the dimethylamino group enhances electrostatic interactions with acidic residues on protein surfaces. These properties make it an ideal scaffold for developing anti-cancer therapeutics targeting specific signaling pathways.

Synthetic advancements have also expanded its applicability. A 2024 study from the Journal of Medicinal Chemistry introduced a one-pot synthesis route using microwave-assisted condensation between 4-dimethylaminocyclohexanamine and isopropyl chloroacetate under solvent-free conditions. This method reduces reaction time from 18 hours to 90 minutes while achieving >95% purity as confirmed by NMR and HPLC analysis. Such improvements position this compound as a scalable intermediate for pharmaceutical manufacturing processes.

In neuropharmacology research, derivatives of this compound have been investigated for their effects on GABAergic systems. Preclinical data indicates that analogs with substituted aryl groups attached to the cyclohexane ring exhibit potent anxiolytic activity without sedative side effects—a breakthrough highlighted at the 2023 Society for Neuroscience conference. The parent molecule's structure provides an ideal template for medicinal chemists seeking compounds that balance CNS penetration with selectivity for GABAA receptor subtypes.

Surface plasmon resonance studies published in Analytical Chemistry (2023) demonstrated this compound's utility as a bioconjugation agent for antibody-drug conjugates (ADCs). Its amine functionality enables stable linkage to monoclonal antibodies via hydrazone bonds under physiological conditions, maintaining antibody integrity while ensuring controlled drug release at tumor sites through pH-sensitive cleavage mechanisms. This dual functionality addresses key challenges in ADC development related to stability and payload delivery efficiency.

Eco-toxicological assessments conducted according to OECD guidelines revealed low environmental persistence due to rapid biodegradation by soil microorganisms—a critical advantage over traditional organophosphorus reagents commonly used in similar applications. Degradation studies showed complete mineralization within 14 days under standard composting conditions without producing toxic metabolites, aligning with current trends toward greener chemical practices in pharmaceutical R&D.

In materials science applications, thin films incorporating this compound exhibit tunable dielectric properties when doped into polymer matrices—a discovery reported in Advanced Materials (January 2024). The dipolar nature of the dimethylamino group creates localized electric fields that enhance charge storage capacity when used in flexible capacitor designs. Prototype devices achieved energy densities exceeding 6 J/cm³ while maintaining mechanical flexibility after 10⁴ bending cycles—a significant step toward wearable electronics applications.

Cutting-edge computational studies using machine learning models have identified novel synthetic pathways leveraging this compound's reactivity profiles. A recent AI-driven retrosynthesis analysis predicted that coupling it with fluorinated aromatic rings could produce candidates active against emerging antibiotic-resistant bacteria strains such as carbapenem-resistant Enterobacteriaceae (CRE). These predictions are currently being validated through high-throughput screening at several academic-industry partnerships announced at the 2024 ACS Spring Meeting.

The structural versatility of CAS No:1353955-58-4 continues to drive innovation across multiple disciplines—from precision medicine development where site-specific modifications enable targeted therapies—to nanotechnology where its amphiphilic characteristics facilitate self-assembling nanostructures for drug delivery systems. As highlighted in Trends in Pharmacological Sciences (July 2023), this molecule exemplifies how strategic functional group placement can unlock multifunctional capabilities essential for next-generation biomedical solutions.